Cas no 10328-31-1 (1-Aziridineacetamide,N,N'-[1,4-phenylenebis(methylene)]bis- (9CI))

1-Aziridineacetamide,N,N'-[1,4-phenylenebis(methylene)]bis- (9CI) structure
10328-31-1 structure
Product Name:1-Aziridineacetamide,N,N'-[1,4-phenylenebis(methylene)]bis- (9CI)
CAS No:10328-31-1
MF:C16H22N4O2
MW:302.371483325958
CID:139792
PubChem ID:25158
Update Time:2025-04-19

1-Aziridineacetamide,N,N'-[1,4-phenylenebis(methylene)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Aziridineacetamide,N,N'-[1,4-phenylenebis(methylene)]bis- (9CI)
    • 2-(aziridin-1-yl)-N-[[4-[[[2-(aziridin-1-yl)acetyl]amino]methyl]phenyl]methyl]acetamide
    • N,N'-(p-Phenylenedimethylene)bis(1-aziridineacetamide)
    • 1-AZIRIDINEACETAMIDE, N,N'-(p-PHENYLENEDIMETHYLENE)BIS-
    • 2,2'-bis-aziridin-1-yl-N,N'-p-phenylenedimethyl-bis-acetamide
    • Acetamide, N,N'-(p-xylylene)bis(2-(1-aziridinyl)-
    • BRN 1326686
    • N,4-xylylenediamine
    • N,N'-(p-Xylylene)bis(2-(1-aziridinyl)acetamide)
    • N,N'-Bis(aziridineacetyl)-1,4-xylylenediamine
    • N,N'-Bis-aziridinylacetyl-1,4-xylenediamine
    • NSC-115615
    • 10328-31-1
    • N,N/'-(p-Phenylenedimethylene)bis(1-aziridineacetamide)
    • DTXSID20145740
    • NSC115615
    • NSC 115615
    • 1-Aziridineacetamide, N,N'-(1,4-phenylenebis(methylene))bis-
    • 1-Aziridineacetamide,N'-(p-phenylenedimethylene)bis-
    • 1-Aziridineacetamide,N'-[1,4-phenylenebis(methylene)]bis-
    • Inchi: 1S/C16H22N4O2/c21-15(11-19-5-6-19)17-9-13-1-2-14(4-3-13)10-18-16(22)12-20-7-8-20/h1-4H,5-12H2,(H,17,21)(H,18,22)
    • InChI Key: LHLWBBYCNRXYAA-UHFFFAOYSA-N
    • SMILES: O=C(CN1CC1)NCC1C=CC(=CC=1)CNC(CN1CC1)=O

Computed Properties

  • Exact Mass: 302.17446
  • Monoisotopic Mass: 302.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.2A^2
  • XLogP3: -0.2

Experimental Properties

  • Density: 1.256
  • Boiling Point: 602.8°C at 760 mmHg
  • Flash Point: 318.4°C
  • Refractive Index: 1.61
  • PSA: 64.22
  • LogP: 0.20780
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